N-(2-bromophenyl)-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide

• Molecular Formula: C21H17BrCl2N2O3S
• Molecular Weight: 528.2 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(2,4-dichlorophenyl)methyl]amino]-N-(2-bromophenyl)acetamide
• InChI: InChI=1S/C21H17BrCl2N2O3S/c22-18-8-4-5-9-20(18)25-21(27)14-26(13-15-10-11-16(23)12-19(15)24)30(28,29)17-6-2-1-3-7-17/h1-12H,13-14H2,(H,25,27)
• InChI Key: TYTDJNWEANFDNJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC2=C(C=C(C=C2)Cl)Cl)CC(=O)NC3=CC=CC=C3Br

Description

N-(2-bromophenyl)-2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]acetamide, commonly known as BPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of BPPA is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. BPPA has also been shown to interfere with the DNA replication process, which can lead to cell death.
Biochemical and Physiological Effects:
BPPA has been shown to have several biochemical and physiological effects. Studies have shown that BPPA can induce oxidative stress in cancer cells, which can lead to cell death. BPPA has also been shown to inhibit the activity of certain proteins that are involved in cancer cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPPA in lab experiments is its potent anti-cancer properties. BPPA has been shown to be effective against a wide range of cancer cells, which makes it a promising candidate for further research. However, one of the limitations of using BPPA in lab experiments is its potential toxicity. BPPA has been shown to have toxic effects on normal cells, which can limit its use in certain applications.

Future Directions

There are several future directions for research on BPPA. One area of research is to further explore the mechanism of action of BPPA and to identify the specific enzymes and proteins that it targets. Another area of research is to investigate the potential use of BPPA in combination with other anti-cancer drugs to enhance its efficacy. Additionally, further studies are needed to investigate the potential side effects of BPPA and to develop strategies to minimize its toxicity.

Synthesis Methods

BPPA can be synthesized through a series of chemical reactions. The starting materials for the synthesis of BPPA are 2-bromophenylamine and 2,4-dichlorobenzaldehyde. These two compounds are reacted with phenylsulfonyl chloride and sodium acetate to form the intermediate product, which is then treated with N-bromoacetamide to yield BPPA.

Scientific Research Applications

BPPA has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of BPPA is in the field of cancer research. Studies have shown that BPPA has potent anti-cancer properties and can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. BPPA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.